Cas no 951889-68-2 (5-(4-Chloro-2-methoxyphenyl)-5-oxovaleric acid)

• Product Name: 5-(4-Chloro-2-methoxyphenyl)-5-oxovaleric acid
• CAS No: 951889-68-2
• MF: C₁₂H₁₃ClO₄
• MW: 256.682223081589
• CID: 4722412
• Update Time: 2025-06-29

5-(4-Chloro-2-methoxyphenyl)-5-oxovaleric acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-CHLORO-2-METHOXYPHENYL)-5-OXOVALERIC ACID
• 5-(4-chloro-2-methoxyphenyl)-5-oxopentanoic acid
• 7204c
• 5-(4-Chloro-2-methoxyphenyl)-5-oxovaleric acid

• Inchi： 1S/C12H13ClO4/c1-17-11-7-8(13)5-6-9(11)10(14)3-2-4-12(15)16/h5-7H,2-4H2,1H3,(H,15,16)
• InChI Key： UOFDBAORSGFERC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)OC)C(CCCC(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 280
• XLogP3: 2.2
• Topological Polar Surface Area: 63.6

Additional information on 5-(4-Chloro-2-methoxyphenyl)-5-oxovaleric acid

5-(4-Chloro-2-methoxyphenyl)-5-oxovaleric acid (CAS No. 951889-68-2)

5-(4-Chloro-2-methoxyphenyl)-5-oxovaleric acid is a compound with the CAS registry number 951889-68-2. This compound is a derivative of valeric acid, which is a five-carbon carboxylic acid, and it features a substituted phenyl group attached to the carbonyl carbon. The phenyl group is substituted with a chlorine atom at the para position and a methoxy group at the ortho position, giving the compound its unique structure and properties.

The synthesis of 5-(4-Chloro-2-methoxyphenyl)-5-oxovaleric acid involves several steps, including the preparation of the substituted phenol derivative and subsequent coupling reactions to form the final product. Recent advancements in synthetic chemistry have enabled more efficient and selective methods for constructing such complex molecules. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to assemble the phenyl group with high precision, minimizing side reactions and improving yield.

One of the most promising applications of 5-(4-Chloro-2-methoxyphenyl)-5-oxovaleric acid lies in its potential as a building block for drug discovery. The compound's structure suggests that it could serve as a lead compound for developing new pharmaceutical agents. Recent studies have highlighted its ability to modulate key biological targets, such as enzymes involved in metabolic pathways or receptors associated with neurological disorders.

In addition to its pharmacological applications, 5-(4-Chloro-2-methoxyphenyl)-5-oxovaleric acid has shown interesting properties in materials science. Its rigid structure and functional groups make it a candidate for use in polymer synthesis or as a component in advanced materials with tailored electronic properties. Researchers have explored its incorporation into polymeric networks, where it contributes to enhanced mechanical stability and thermal resistance.

The chemical stability of 5-(4-Chloro-2-methoxyphenyl)-5-oxovaleric acid has been thoroughly investigated under various conditions. Studies reveal that the compound exhibits good stability under physiological conditions, making it suitable for biomedical applications. However, exposure to strong oxidizing agents or extreme pH levels can lead to degradation, which must be considered during formulation and storage.

From an environmental perspective, understanding the biodegradation pathways of 5-(4-Chloro-2-methoxyphenyl)-5-oxovaleric acid is crucial for assessing its ecological impact. Recent research has identified microbial strains capable of metabolizing this compound, suggesting that it can be effectively degraded under aerobic conditions in wastewater treatment systems.

In summary, 5-(4-Chloro-2-methoxyphenyl)-5-oxovaleric acid (CAS No. 951889-68-2) is a versatile compound with diverse applications across multiple fields. Its unique structure enables its use as a building block in drug discovery, materials science, and other advanced technologies. Ongoing research continues to uncover new insights into its properties and potential uses, positioning this compound as an important tool for future innovations.